Cas no 156496-92-3 (tert-butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 156496-92-3
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• MDL: MFCD24473001
• CID: 5171125
• PubChem ID: 11119329
• Update Time: 2025-06-11

tert-butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 4-bromo-3,6-dihydro-3-oxo-, 1,1-dimethylethyl ester
• SKL016
• tert-Butyl 4-bromo-3-oxo-3,6-dihydropyridine-1(2H)-carboxylate
• tert-butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate

• MDL： MFCD24473001
• Inchi： 1S/C10H14BrNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h4H,5-6H2,1-3H3
• InChI Key： JKXASHFASIJCPO-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC=C(Br)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on tert-butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate

Latest Research Brief on tert-Butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 156496-92-3) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound tert-butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 156496-92-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This intermediate plays a crucial role in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and cancer therapeutics. The bromo and keto functional groups present in this compound make it a versatile building block for further chemical modifications, enabling the development of novel drug candidates with enhanced efficacy and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the utility of tert-butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate in the synthesis of potent kinase inhibitors. Researchers utilized this compound as a key intermediate to develop a series of pyridine-based analogs that exhibited nanomolar inhibitory activity against specific oncogenic kinases. The study emphasized the compound's role in facilitating efficient cross-coupling reactions, which are essential for constructing diverse molecular architectures in drug discovery pipelines.

Further investigations into the compound's applications have revealed its potential in neurodegenerative disease research. A recent preprint on bioRxiv demonstrated its incorporation into the synthesis of novel gamma-secretase modulators, which are being explored as potential therapeutics for Alzheimer's disease. The bromo substituent at the 4-position was found to be particularly advantageous for subsequent palladium-catalyzed coupling reactions, allowing for the rapid generation of structural diversity in lead optimization campaigns.

From a synthetic chemistry perspective, advancements in the preparation of tert-butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate have been reported in Organic Process Research & Development. Recent process optimization efforts have achieved higher yields (up to 78%) and improved purity (>99%) through careful control of reaction parameters and implementation of novel purification techniques. These improvements are critical for scaling up production to meet the growing demand in pharmaceutical development.

The safety profile and handling considerations of this compound have also been the subject of recent investigations. A 2024 study in Chemical Research in Toxicology examined its reactivity and potential hazards, providing important guidelines for laboratory handling and storage. While the compound shows moderate reactivity, proper precautions regarding its bromo and carbonyl functionalities are necessary to ensure safe usage in research settings.

Looking forward, the unique structural features of tert-butyl 4-bromo-3-oxo-1,2,3,6-tetrahydropyridine-1-carboxylate continue to inspire new applications in drug discovery. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) designs and its use as a precursor for radiopharmaceutical development. The compound's versatility and the growing body of research surrounding it suggest that it will remain an important tool in medicinal chemistry for years to come.